Cas no 52311-59-8 (1-(Bromomethyl)-4-chloro-2-nitrobenzene)
52311-59-8 structure
Product Name:1-(Bromomethyl)-4-chloro-2-nitrobenzene
CAS No:52311-59-8
MF:C7H5BrClNO2
MW:250.477100133896
MDL:MFCD09745269
CID:366560
PubChem ID:10586816
Update Time:2025-04-19
1-(Bromomethyl)-4-chloro-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(Bromomethyl)-4-chloro-2-nitrobenzene
- 4-Chloro-2-nitrobenzyl bromide
- Benzene,1-(bromomethyl)-4-chloro-2-nitro-
- DJYOHIQKJHEBBB-UHFFFAOYSA-N
- 1-(bromomethyl)-4-chloranyl-2-nitro-benzene
- SCHEMBL1509585
- 2-Nitro-4-chlorobenzyl bromide
- A829019
- BS-16997
- AKOS011377399
- 4-chloro-2-nitro-benzylbromide
- EN300-60893
- MFCD09745269
- AM84242
- 52311-59-8
- FT-0761726
- DTXSID20442165
- DB-024343
-
- MDL: MFCD09745269
- Inchi: 1S/C7H5BrClNO2/c8-4-5-1-2-6(9)3-7(5)10(11)12/h1-3H,4H2
- InChI Key: DJYOHIQKJHEBBB-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 248.91900
- Monoisotopic Mass: 248.91922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 3.66630
1-(Bromomethyl)-4-chloro-2-nitrobenzene Customs Data
- HS CODE:2904909090
- Customs Data:
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-(Bromomethyl)-4-chloro-2-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027381-250mg |
4-Chloro-2-nitrobenzyl bromide |
52311-59-8 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A013027381-500mg |
4-Chloro-2-nitrobenzyl bromide |
52311-59-8 | 97% | 500mg |
$831.30 | 2023-09-01 | |
| Alichem | A013027381-1g |
4-Chloro-2-nitrobenzyl bromide |
52311-59-8 | 97% | 1g |
$1519.80 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WF414-200mg |
1-(Bromomethyl)-4-chloro-2-nitrobenzene |
52311-59-8 | 95% | 200mg |
201.0CNY | 2021-07-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WF414-50mg |
1-(Bromomethyl)-4-chloro-2-nitrobenzene |
52311-59-8 | 95% | 50mg |
89.0CNY | 2021-07-09 | |
| TRC | B870313-25mg |
1-(Bromomethyl)-4-chloro-2-nitrobenzene |
52311-59-8 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B870313-50mg |
1-(Bromomethyl)-4-chloro-2-nitrobenzene |
52311-59-8 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B870313-250mg |
1-(Bromomethyl)-4-chloro-2-nitrobenzene |
52311-59-8 | 250mg |
$ 295.00 | 2022-06-06 | ||
| Ambeed | A414991-100mg |
1-(Bromomethyl)-4-chloro-2-nitrobenzene |
52311-59-8 | 95% | 100mg |
$10.00 | 2022-03-29 | |
| Ambeed | A414991-250mg |
1-(Bromomethyl)-4-chloro-2-nitrobenzene |
52311-59-8 | 95% | 250mg |
$16.00 | 2022-03-29 |
1-(Bromomethyl)-4-chloro-2-nitrobenzene Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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